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Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the environmental fate of 3-chloroanisole is limited.

Much of the information presented in this guide, particularly concerning degradation pathways

and quantitative fate parameters, is based on data from structurally related compounds and

predictive models. This guide should be used for informational and directional purposes, and

any critical applications should be supported by specific experimental data.

Introduction
3-Chloroanisole (CAS: 2845-89-8), a halogenated aromatic ether, serves as a versatile

intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances.[1][2] Its

presence in industrial effluents and its potential for wider environmental distribution necessitate

a thorough understanding of its environmental fate and persistence. This technical guide

provides a comprehensive overview of the current knowledge and predictive insights into the

environmental behavior of 3-chloroanisole, focusing on its physicochemical properties,

biodegradation, abiotic degradation, and bioaccumulation potential.

Physicochemical Properties
The environmental transport and partitioning of 3-chloroanisole are governed by its

physicochemical properties. A summary of key properties is presented in Table 1. The octanol-

water partition coefficient (Log Kow) of 2.96 indicates a moderate potential for bioaccumulation
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and sorption to organic matter in soil and sediment.[3] Its limited water solubility and moderate

vapor pressure suggest that it will partition between aquatic and atmospheric compartments.

Table 1: Physicochemical Properties of 3-Chloroanisole

Property Value Reference

Molecular Formula C₇H₇ClO [4]

Molecular Weight 142.58 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Density 1.1 ± 0.1 g/cm³ [4]

Boiling Point 197.5 ± 0.0 °C at 760 mmHg [4]

Flash Point 73.3 °C [4]

Vapor Pressure 0.5 ± 0.3 mmHg at 25°C [3]

Water Solubility 235 mg/L [1]

Log Kow (Octanol-Water

Partition Coefficient)
2.96 [3]

Environmental Degradation
The persistence of 3-chloroanisole in the environment is determined by its susceptibility to

both biotic and abiotic degradation processes.

Biodegradation
Direct experimental studies on the biodegradation of 3-chloroanisole are scarce. However,

based on the metabolism of anisole and other chlorinated aromatic compounds, a plausible

degradation pathway can be proposed. The initial steps are likely to involve either hydroxylation

of the aromatic ring or O-demethylation.

Aerobic Biodegradation: Under aerobic conditions, microorganisms are known to initiate the

degradation of aromatic compounds through the action of oxygenase enzymes. For 3-
chloroanisole, this could proceed via two primary routes:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.oecd.org/en/data/tools/oecd-qsar-toolbox.html
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.vegahub.eu/portfolio-item/vega-qsar/
https://www.vegahub.eu/portfolio-item/vega-qsar/
https://qsartoolbox.org/about/
https://www.chemsafetypro.com/Topics/CRA/How_to_Use_US_EPA_EPI_Suite_to_Predict_Chemical_Substance_Properties.html
https://www.vegahub.eu/portfolio-item/vega-qsar/
https://www.vegahub.eu/portfolio-item/vega-qsar/
https://www.vegahub.eu/portfolio-item/vega-qsar/
https://www.oecd.org/en/data/tools/oecd-qsar-toolbox.html
https://qsartoolbox.org/about/
https://www.oecd.org/en/data/tools/oecd-qsar-toolbox.html
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydroxylation: Aromatic hydroxylation, catalyzed by mono- or dioxygenases, would

introduce a hydroxyl group onto the benzene ring, forming chloroguaiacol or chlorophenol

intermediates. These intermediates are then susceptible to further degradation, typically

involving ring cleavage.

O-Demethylation: Cleavage of the ether bond would yield 3-chlorophenol and

formaldehyde. 3-chlorophenol is a known biodegradable compound, which can be further

mineralized.

A proposed aerobic biodegradation pathway for 3-chloroanisole is depicted in the following

diagram.
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Proposed aerobic biodegradation pathway of 3-Chloroanisole.

Abiotic Degradation
Abiotic degradation processes, such as hydrolysis and photolysis, can also contribute to the

transformation of 3-chloroanisole in the environment.
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Hydrolysis: As an aromatic ether, 3-chloroanisole is generally resistant to hydrolysis under

typical environmental pH conditions (pH 5-9). The ether linkage is stable, and significant

degradation via this pathway is not expected.

Photolysis: 3-Chloroanisole is expected to absorb UV radiation in the environmentally

relevant range (>290 nm), which could lead to direct photolysis. The primary photochemical

reaction would likely involve the cleavage of the carbon-chlorine bond, leading to the

formation of anisole and other radical species. Indirect photolysis, mediated by

photochemically produced reactive species in natural waters (e.g., hydroxyl radicals), may

also contribute to its degradation.

Bioaccumulation and Soil Sorption
The potential for 3-chloroanisole to accumulate in organisms and partition to soil and

sediment is a key aspect of its environmental risk profile. Quantitative structure-activity

relationship (QSAR) models can provide estimates for these parameters in the absence of

experimental data.

Table 2: Predicted Environmental Fate Parameters for 3-Chloroanisole (from US EPA EPI

Suite™)

Parameter Predicted Value Interpretation

Log Koc (Soil Organic Carbon-

Water Partitioning Coefficient)
2.85

Moderate sorption to soil and

sediment

Log BCF (Bioconcentration

Factor)
2.25

Moderate potential for

bioaccumulation in aquatic

organisms

Biodegradation Probability

(BIOWIN)
Weeks to months Not readily biodegradable

The predicted Log Koc value suggests that 3-chloroanisole will have moderate mobility in soil

and is likely to partition to sediment in aquatic systems. The predicted Log BCF indicates a

potential for bioaccumulation in aquatic organisms, which warrants further experimental

investigation.
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Experimental Protocols
Standardized methods, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are available for determining the environmental fate

properties of chemicals. The following sections outline generalized protocols that could be

adapted for 3-chloroanisole.

Biodegradation Study (based on OECD 301)
This protocol outlines a ready biodegradability test to assess the potential for rapid and ultimate

biodegradation of 3-chloroanisole in an aerobic aqueous medium.
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Preparation

Incubation

Analysis

Data Evaluation

Prepare Mineral Medium

Set up Test Flasks:
Medium + Inoculum + 3-Chloroanisole

Set up Control Flasks:
Medium + Inoculum

Prepare Inoculum
(e.g., activated sludge)

Prepare 3-Chloroanisole
Stock Solution

Incubate in the dark at 20-25°C

Measure O₂ Consumption or
CO₂ Evolution Periodically

Analyze 3-Chloroanisole
Concentration (e.g., GC-MS)

Calculate % Biodegradation

Compare to Ready
Biodegradability Thresholds
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Prepare n-octanol and water
saturated with each other

Add 3-Chloroanisole to
octanol/water mixture

Shake vigorously to equilibrate

Centrifuge to separate
octanol and water phases

Analyze 3-Chloroanisole
concentration in octanol phase

Analyze 3-Chloroanisole
concentration in water phase

Calculate Kow = C_octanol / C_water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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